Cas no 192045-61-7 (1-Propanol, 2-nitro-, (S)-)

• Product Name: 1-Propanol, 2-nitro-, (S)-
• CAS No: 192045-61-7
• MF: C₃H₇NO₃
• MW: 105.092581033707
• CID: 2787407
• Update Time: 2023-08-07

1-Propanol, 2-nitro-, (S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-nitro-, (S)-

• Inchi： 1S/C3H7NO3/c1-3(2-5)4(6)7/h3,5H,2H2,1H3/t3-/m0/s1
• InChI Key： PCNWBUOSTLGPMI-VKHMYHEASA-N
• SMILES： OC[C@H](C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 67.1
• XLogP3: -0.3
• Topological Polar Surface Area: 66